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Compound of Interest

Compound Name: LW3

Cat. No.: B10861639 Get Quote

Disclaimer: Information regarding a specific pharmaceutical agent designated "LW3" is not

publicly available in the scientific literature or drug development databases. The following

information is based on a Material Safety Data Sheet (MSDS) for a chemical compound

identified as LW3 (CAS No. 2803367-68-0). It is crucial to note that this information is limited

and does not constitute a comprehensive safety and toxicity profile required for a drug

development professional. The majority of public information referencing "LW3" pertains to

unrelated products, including a series of lighting fixtures and safety glasses.

Introduction
This document summarizes the currently available safety and toxicity information for the

chemical compound LW3. Due to the limited data, this guide will focus on the hazard

identification and basic safety precautions as outlined in the available MSDS. This information

is intended for researchers and scientists handling this chemical in a laboratory setting.

Physicochemical Information
Property Value

Synonyms Not Available

Formula C17H12F3N3O

Molecular Weight 331.3

CAS Number 2803367-68-0
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Hazard Identification and Classification
Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

LW3 is classified as follows:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed.

Acute Aquatic Toxicity 1 H400: Very toxic to aquatic life.

Chronic Aquatic Toxicity 1
H410: Very toxic to aquatic life

with long lasting effects.

Pictograms:

alt text

Signal Word: Warning

Precautionary Statements:

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P273: Avoid release to the environment.

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P330: Rinse mouth.

P391: Collect spillage.

P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Information
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Detailed toxicological studies such as LD50, genotoxicity, carcinogenicity, and reproductive

toxicity are not available in the public domain for LW3. The primary known toxicological effect is

acute oral toxicity.

Experimental Protocols
Specific experimental protocols for the determination of the acute oral toxicity or aquatic toxicity

of LW3 are not provided in the available documentation. Standard OECD guidelines for testing

of chemicals would typically be followed for such classifications.

Signaling Pathways and Mechanism of Action
There is no information available regarding the mechanism of action or the signaling pathways

affected by LW3.

Handling and Storage
Precautions for Safe Handling:

Avoid inhalation, and contact with eyes and skin.

Avoid the formation of dust and aerosols.

Use only in areas with appropriate exhaust ventilation.

Conditions for Safe Storage:

Keep the container tightly sealed in a cool, well-ventilated area.

Keep away from direct sunlight and sources of ignition.

Recommended storage temperatures are -20°C for powder and -80°C when in solvent.

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.

Incompatible Materials: Strong acids/alkalis, strong oxidizing/reducing agents.
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Hazardous Decomposition Products: Under fire conditions, may decompose and emit toxic

fumes.

Conclusion
The available safety and toxicity data for the chemical compound LW3 (CAS No. 2803367-68-

0) is minimal and primarily derived from its MSDS. The compound is classified as harmful if

swallowed and very toxic to aquatic life. For a comprehensive understanding of its safety profile

for any potential application, extensive toxicological studies, including but not limited to acute

and chronic toxicity, genotoxicity, carcinogenicity, and reproductive toxicity, would be required.

Researchers and drug development professionals should exercise extreme caution and

conduct a thorough risk assessment before handling or considering this compound for further

investigation.

Note on Visualizations: As no signaling pathways, experimental workflows, or logical

relationships for a pharmaceutical agent named LW3 could be identified, no diagrams have

been generated.

To cite this document: BenchChem. [In-depth Technical Guide: Safety and Toxicity Profile of
LW3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10861639#lw3-safety-and-toxicity-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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